Cas no 2580210-70-2 (3-{(2-{(benzyloxy)carbonylamino}ethyl)sulfanylmethyl}benzoic acid)

• Product Name: 3-{(2-{(benzyloxy)carbonylamino}ethyl)sulfanylmethyl}benzoic acid
• CAS No: 2580210-70-2
• MF: C₁₈H₁₉NO₄S
• MW: 345.412763834
• CID: 5662479
• PubChem ID: 165887490
• Update Time: 2025-06-11

3-{(2-{(benzyloxy)carbonylamino}ethyl)sulfanylmethyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(2-{[(benzyloxy)carbonyl]amino}ethyl)sulfanyl]methyl}benzoic acid
• 2580210-70-2
• EN300-27722868
• 3-{(2-{(benzyloxy)carbonylamino}ethyl)sulfanylmethyl}benzoic acid

• Inchi： 1S/C18H19NO4S/c20-17(21)16-8-4-7-15(11-16)13-24-10-9-19-18(22)23-12-14-5-2-1-3-6-14/h1-8,11H,9-10,12-13H2,(H,19,22)(H,20,21)
• InChI Key： QQAIQAGNUITUKB-UHFFFAOYSA-N
• SMILES： S(CCNC(=O)OCC1C=CC=CC=1)CC1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 345.10347926g/mol
• Monoisotopic Mass: 345.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 101Ų

Additional information on 3-{(2-{(benzyloxy)carbonylamino}ethyl)sulfanylmethyl}benzoic acid

Recent Advances in the Study of 3-{(2-{(benzyloxy)carbonylamino}ethyl)sulfanylmethyl}benzoic acid (CAS: 2580210-70-2)

The compound 3-{(2-{(benzyloxy)carbonylamino}ethyl)sulfanylmethyl}benzoic acid (CAS: 2580210-70-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of 3-{(2-{(benzyloxy)carbonylamino}ethyl)sulfanylmethyl}benzoic acid, which include a benzoic acid core modified with a sulfanylmethyl linker and a benzyloxycarbonylaminoethyl group. These modifications confer distinct physicochemical properties, making the compound a promising candidate for further investigation. Researchers have employed advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS) and microwave-assisted organic synthesis (MAOS), to optimize the production of this compound with high purity and yield.

In vitro and in vivo studies have demonstrated that 3-{(2-{(benzyloxy)carbonylamino}ethyl)sulfanylmethyl}benzoic acid exhibits notable biological activity, particularly in modulating key enzymatic pathways. For instance, recent findings suggest that the compound acts as a potent inhibitor of certain proteases and kinases, which are critical targets in the treatment of cancer and inflammatory diseases. Mechanistic studies using X-ray crystallography and molecular docking have provided insights into the compound's binding interactions with these enzymes, revealing its potential for structure-based drug design.

Furthermore, preclinical evaluations have explored the pharmacokinetic and pharmacodynamic properties of 3-{(2-{(benzyloxy)carbonylamino}ethyl)sulfanylmethyl}benzoic acid. These studies indicate favorable absorption, distribution, metabolism, and excretion (ADME) profiles, along with low toxicity in animal models. Such findings underscore the compound's potential as a lead molecule for further optimization and clinical development.

Despite these promising results, challenges remain in translating the compound's therapeutic potential into clinical applications. Issues such as scalability of synthesis, formulation stability, and off-target effects need to be addressed in future research. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the development of 3-{(2-{(benzyloxy)carbonylamino}ethyl)sulfanylmethyl}benzoic acid as a viable therapeutic agent.

In conclusion, the latest research on 3-{(2-{(benzyloxy)carbonylamino}ethyl)sulfanylmethyl}benzoic acid (CAS: 2580210-70-2) highlights its significant potential in drug discovery. Continued investigation into its biological mechanisms, synthetic optimization, and preclinical efficacy will be crucial for realizing its therapeutic applications. This briefing serves as a valuable resource for researchers and professionals in the chemical biology and medicinal chemistry fields, providing a comprehensive update on the current state of knowledge regarding this compound.